Cas no 1211592-95-8 (2-cyclopropyloxazole-5-carbonitrile)

• Product Name: 2-cyclopropyloxazole-5-carbonitrile
• CAS No: 1211592-95-8
• MF: C₇H₆N₂O
• MW: 134.13534116745
• MDL: MFCD11520362
• CID: 829567
• Update Time: 2026-04-29

2-cyclopropyloxazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyloxazole-5-carbonitrile
• 2-Cyclopropyl-1,3-oxazole-5-carbonitrile

• MDL： MFCD11520362

Additional information on 2-cyclopropyloxazole-5-carbonitrile

2-Cyclopropyloxazole-5-Carbonitrile: A Comprehensive Overview

2-Cyclopropyloxazole-5-carbonitrile, identified by the CAS No. 1211592-95-8, is a compound of significant interest in the field of organic chemistry. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery, materials science, and organic synthesis. The compound's structure features a cyclopropane ring fused to an oxazole ring, with a cyano group at the 5-position. This combination of functional groups provides a versatile platform for further chemical modifications and explorations.

The synthesis of 2-cyclopropyloxazole-5-carbonitrile has been reported in recent studies, highlighting its accessibility through various synthetic routes. Researchers have demonstrated that the compound can be synthesized via cyclization reactions involving appropriately substituted precursors. These methods often involve the use of transition metal catalysts or other activating agents to facilitate the formation of the oxazole ring and the cyclopropane moiety. The ease of synthesis and the stability of the resulting compound make it an attractive candidate for further research.

One of the most promising aspects of 2-cyclopropyloxazole-5-carbonitrile lies in its potential as a building block for more complex molecules. The presence of both a cyano group and an oxazole ring offers opportunities for functionalization in multiple directions. For instance, the cyano group can be converted into other functionalities such as amides or nitriles, while the oxazole ring can serve as a site for further cyclization or substitution reactions. This versatility has led to its use in the construction of bioactive molecules, including potential drug candidates.

Recent studies have explored the biological activity of 2-cyclopropyloxazole-5-carbonitrile, particularly in the context of its potential as an anticancer agent. Researchers have reported that the compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential role in targeted therapy. Additionally, investigations into its mechanism of action have revealed that it may interfere with key cellular processes such as DNA replication or protein synthesis, making it a valuable lead compound for further drug development.

In addition to its biological applications, 2-cyclopropyloxazole-5-carbonitrile has also been studied for its role in materials science. The compound's unique electronic properties and structural rigidity make it a candidate for use in advanced materials such as organic semiconductors or stimuli-responsive polymers. Recent research has focused on incorporating this compound into polymer frameworks to enhance their mechanical and electronic properties.

The structural features of 2-cyclopropyloxazole-5-carbonitrile, including its strained cyclopropane ring and electron-withdrawing cyano group, contribute to its reactivity and stability. These properties have been leveraged in various organic transformations, including cross-coupling reactions and enantioselective syntheses. The ability to manipulate these functional groups has opened new avenues for exploring novel chemical reactions and catalytic processes.

The study of 2-cyclopropyloxazole-5-carbonitrile has also shed light on its photochemical properties. Researchers have found that the compound exhibits interesting photoluminescence characteristics under certain conditions, which could be harnessed for applications in optoelectronics or sensing technologies. These findings underscore the compound's potential beyond traditional chemical synthesis.

In conclusion, 2-cyclopropyloxazole-5-carbonitrile, with its unique structure and versatile functional groups, represents a valuable molecule in contemporary organic chemistry. Its applications span across drug discovery, materials science, and advanced chemical synthesis, making it a subject of ongoing research interest. As new studies continue to uncover its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.